Cas no 62417-03-2 (10H-Phenothiazine, 3,7-dichloro-10-methyl-, 5-oxide)
62417-03-2 structure
Product Name:10H-Phenothiazine, 3,7-dichloro-10-methyl-, 5-oxide
CAS No:62417-03-2
MF:C13H9Cl2NOS
MW:298.187659978867
CID:445600
PubChem ID:71386647
Update Time:2025-04-19
10H-Phenothiazine, 3,7-dichloro-10-methyl-, 5-oxide Chemical and Physical Properties
Names and Identifiers
-
- 10H-Phenothiazine, 3,7-dichloro-10-methyl-, 5-oxide
- 3,7-dichloro-10-methylphenothiazine 5-oxide
- 62417-03-2
- 3,7-Dichloro-10-methyl-5lambda~4~-phenothiazin-5(10H)-one
- DTXSID30808814
-
- Inchi: 1S/C13H9Cl2NOS/c1-16-10-4-2-8(14)6-12(10)18(17)13-7-9(15)3-5-11(13)16/h2-7H,1H3
- InChI Key: KBMXRGPJDRHKIB-UHFFFAOYSA-N
- SMILES: ClC1C=CC2=C(C=1)S(C1C=C(C=CC=1N2C)Cl)=O
Computed Properties
- Exact Mass: 296.97837
- Monoisotopic Mass: 296.9781905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 324
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 50.2Ų
Experimental Properties
- PSA: 20.31
10H-Phenothiazine, 3,7-dichloro-10-methyl-, 5-oxide Related Literature
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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